N-(3,4-dichlorophenyl)-2-hydroxy-2-phenylacetamide

• IUPAC Name: N-(3,4-dichlorophenyl)-2-hydroxy-2-phenylacetamide
• InChI: InChI=1S/C14H11Cl2NO2/c15-11-7-6-10(8-12(11)16)17-14(19)13(18)9-4-2-1-3-5-9/h1-8,13,18H,(H,17,19)
• InChI Key: FNFNOFAZDJRUNB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C(=O)NC2=CC(=C(C=C2)Cl)Cl)O
• Molecular Formula: C14H11Cl2NO2
• Molecular Weight: 296.1 g/mol

Description

N-(3,4-dichlorophenyl)-2-hydroxy-2-phenylacetamide, also known as diclofenac, is a non-steroidal anti-inflammatory drug (NSAID) that is widely used for the treatment of pain, inflammation, and fever. It belongs to the class of phenylacetic acid derivatives and was first introduced in the market in the 1970s. Since then, it has become one of the most commonly prescribed drugs worldwide.

Mechanism of Action

The mechanism of action of N-(3,4-dichlorophenyl)-2-hydroxy-2-phenylacetamide involves inhibition of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins and other inflammatory mediators. By inhibiting COX enzymes, N-(3,4-dichlorophenyl)-2-hydroxy-2-phenylacetamide reduces inflammation, pain, and fever. It also inhibits the production of reactive oxygen species (ROS) and modulates the activity of various signaling pathways involved in inflammation and cell proliferation.
Biochemical and Physiological Effects:
Diclofenac has been shown to have a number of biochemical and physiological effects, including inhibition of COX enzymes, reduction of inflammation, pain, and fever, and modulation of signaling pathways involved in inflammation and cell proliferation. It has also been shown to have antioxidant and neuroprotective effects, and to modulate the activity of various ion channels and receptors.

Advantages and Limitations for Lab Experiments

Diclofenac has several advantages as a drug for laboratory experiments. It is widely available, relatively inexpensive, and has a well-established safety profile. It also has a broad range of pharmacological effects, making it a useful tool for investigating various biological processes. However, N-(3,4-dichlorophenyl)-2-hydroxy-2-phenylacetamide also has some limitations. It can cause gastrointestinal and cardiovascular side effects, which may limit its use in certain experimental models. In addition, its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-(3,4-dichlorophenyl)-2-hydroxy-2-phenylacetamide. One area of interest is the development of new formulations and delivery methods that can improve its efficacy and reduce its side effects. Another area of research is the investigation of its potential use in the prevention and treatment of cancer, as well as its neuroprotective properties. Finally, there is a need for further studies to elucidate its mechanism of action and to identify new targets for drug development.

Scientific Research Applications

Diclofenac has been extensively studied for its pharmacological properties and therapeutic potential. It has been shown to have anti-inflammatory, analgesic, and antipyretic effects, making it a useful drug for the treatment of various conditions such as rheumatoid arthritis, osteoarthritis, and postoperative pain. In addition, N-(3,4-dichlorophenyl)-2-hydroxy-2-phenylacetamide has been investigated for its potential use in the prevention and treatment of cancer, as well as for its neuroprotective properties.